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Compound of Interest

Compound Name: Medinal

Cat. No.: B1225748

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

solubility issues with Medinal (Barbital Sodium) in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Medinal and how does it differ from Barbital?

Medinal is the trade name for the sodium salt of Barbital.[1] Barbital is a weak acid, also known

as 5,5-diethylbarbituric acid.[1] The key difference is their solubility in water. Medinal, as the

sodium salt, is significantly more soluble in water compared to its parent compound, Barbital.[1]

Q2: What are the basic chemical properties of Medinal and Barbital?

The properties of both compounds are summarized below. Understanding these differences is

critical for proper handling and dissolution.
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Property
Barbital (Parent
Compound)

Medinal (Barbital Sodium)

Molecular Formula C₈H₁₂N₂O₃[2] C₈H₁₁N₂NaO₃[1]

Molecular Weight 184.19 g/mol [1] 206.17 g/mol [1]

pKa (of Barbital) 7.43 (at 25°C)[1] N/A (It is the salt form)

pH of Solution
5.0 - 6.0 (Saturated Solution)

[2]
~9.4 (0.1 M Solution)[1]

Q3: What is the general solubility of Medinal in water?

Medinal is quite soluble in water. At room temperature, one gram can dissolve in approximately

5 mL of water, and its solubility increases in boiling water, with one gram dissolving in just 2.5

mL.[1]

Solvent Solubility of Medinal (Barbital Sodium)

Water (Room Temp.) ~200 g/L (1 g in 5 mL)[1]

Boiling Water ~400 g/L (1 g in 2.5 mL)[1]

Ethanol Very slightly soluble (1 g in 400 mL)[1]

Q4: How does pH affect the solubility of Medinal?

The solubility of Medinal is highly dependent on pH.[3][4] Medinal is the salt of a weak acid

(Barbital). In aqueous solutions, it creates a basic pH (around 9.4 for a 0.1 M solution).[1] If the

pH of the solution is lowered, especially below the pKa of Barbital (7.43), the soluble sodium

salt will be converted to the poorly soluble Barbital free acid, which may cause it to precipitate

out of the solution.

Troubleshooting Guide
Problem: My Medinal solution is cloudy or has formed a precipitate.
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This is the most common issue and is almost always related to pH, concentration, or

temperature.

Q5: I dissolved Medinal in water and it was clear, but it turned cloudy after I added it to my

acidic buffer. Why?

Cause: You have likely lowered the pH of the solution below the pKa of Barbital (7.43).[1]

Adding the alkaline Medinal solution to an acidic buffer neutralizes the salt, converting it to

the much less soluble Barbital acid form, causing precipitation.

Solution:

Check the final pH of your solution. If it is below 8.0, precipitation is likely.

Consider adjusting the pH of your final solution. If your experimental conditions allow,

maintaining a pH above 8.0 will keep the compound in its soluble salt form.

Alternatively, prepare your final solution by adding the acidic components to the Medinal
solution slowly while monitoring the pH, rather than the other way around.

Q6: I'm trying to dissolve a high concentration of Medinal at room temperature, but not all of it

is going into solution.

Cause: You may have exceeded the solubility limit of Medinal at the current temperature.

While its solubility is high (~200 g/L), it is not infinite.[1]

Solution:

Gently warm the solution. Medinal's solubility increases significantly with temperature.[1]

One gram can dissolve in 2.5 mL of boiling water.[1]

Increase the volume of the solvent to lower the final concentration.

Ensure your starting material is Medinal (Barbital Sodium) and not Barbital, which is far

less soluble.[1]

Q7: My refrigerated Medinal solution has formed crystals. What should I do?
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Cause: Solubility decreases as temperature decreases.[5][6] If you prepared a concentrated

solution at room temperature or with gentle heating, it may become supersaturated upon

cooling, leading to crystallization.

Solution:

Gently warm the solution to room temperature or slightly above. The crystals should

redissolve.

Before use, ensure the solution is completely clear and all crystals have dissolved.

For long-term storage, consider preparing a slightly less concentrated stock solution to

prevent precipitation at lower temperatures.

Experimental Protocols
Protocol 1: Preparation of a 0.5 M Aqueous Medinal Stock Solution

Calculate Mass: Determine the required mass of Medinal (MW: 206.17 g/mol ) for your

target volume. For 100 mL of a 0.5 M solution: 0.5 mol/L * 0.1 L * 206.17 g/mol = 10.31 g.

Measure Solvent: Add approximately 80 mL of high-purity water (e.g., deionized, distilled) to

a sterile beaker or flask with a magnetic stir bar.

Dissolve Compound: Slowly add the weighed Medinal powder to the water while stirring.

Gentle Warming (Optional): If dissolution is slow, the container can be gently warmed (e.g.,

in a 30-40°C water bath) to aid solubility.

Adjust Volume: Once fully dissolved, transfer the solution to a 100 mL volumetric flask. Rinse

the original container with a small amount of water and add it to the flask to ensure a

complete transfer.

Final Volume: Add water to the flask until the bottom of the meniscus reaches the 100 mL

mark.

Filtration & Storage: For sterile applications, filter the solution through a 0.22 µm sterile filter.

Store in a sterile, clearly labeled container. Reconstituted buffer solutions are often stable for
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several weeks when refrigerated (2–8 °C).

Protocol 2: General Method for Testing pH-Dependent Solubility

Prepare Buffers: Create a series of buffers with a range of pH values (e.g., pH 5, 6, 7, 8, 9,

10).

Add Excess Compound: Add an excess amount of Medinal powder to a small, fixed volume

of each buffer solution in separate vials. The amount should be more than you expect to

dissolve.

Equilibrate: Tightly cap the vials and agitate them at a constant temperature (e.g., 25°C) for a

set period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaker or rotator is ideal.

Separate Solid: After equilibration, allow the vials to sit undisturbed for the undissolved solid

to settle. Alternatively, centrifuge the samples to pellet the excess solid.

Sample Supernatant: Carefully remove a known volume of the clear supernatant from each

vial. Be cautious not to disturb the solid pellet.

Dilute and Quantify: Dilute the supernatant samples appropriately and determine the

concentration of the dissolved Medinal using a suitable analytical method, such as UV-Vis

spectrophotometry or HPLC.

Plot Data: Plot the measured solubility (concentration) against the pH of each buffer to

visualize the pH-solubility profile.

Visualizations
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Start: Medinal Solution is Cloudy/Precipitated

Was the solution mixed with an acidic component or buffer?

YES: pH is likely < 8.0

Yes

NO

No

Cause: Soluble Medinal (salt) converted to insoluble Barbital (acid). Is the desired concentration high (>150 g/L)?

Solution: Check final pH. Maintain pH > 8.0 if possible. YES

Yes

NO

No

Cause: Concentration exceeds solubility limit at current temperature. Was the solution stored under refrigeration?

Solution:
1. Gently warm the solution.
2. Increase solvent volume.

YES

Yes

Contact Technical Support

No

Cause: Solution became supersaturated upon cooling.

Solution: Gently warm to redissolve before use.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Medinal solubility issues.
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High pH (> 8.0)

Low pH (< 7.0)

Medinal
(Barbital Sodium)

HIGHLY SOLUBLE

Barbital
(Acid Form)

POORLY SOLUBLE
+ H⁺ (Acidification)

Equilibrium shifts around pKa ≈ 7.43

- H⁺ (Basification)
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Caption: pH effect on Medinal-Barbital equilibrium and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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